Cas no 1825991-33-0 (N-[1-(2-Methylphenyl)-1H-pyrazol-5-yl]-2-phenylethenesulfonamide)

• Product Name: N-[1-(2-Methylphenyl)-1H-pyrazol-5-yl]-2-phenylethenesulfonamide
• CAS No: 1825991-33-0
• MF: C₁₈H₁₇N₃O₂S
• MW: 339.411482572556
• CID: 5445772
• PubChem ID: 95932062
• Update Time: 2025-06-08

N-[1-(2-Methylphenyl)-1H-pyrazol-5-yl]-2-phenylethenesulfonamide Chemical and Physical Properties

Names and Identifiers

• (E)-N-[2-(2-METHYLPHENYL)PYRAZOL-3-YL]-2-PHENYLETHENESULFONAMIDE
• N-[1-(2-methylphenyl)-1H-pyrazol-5-yl]-2-phenylethene-1-sulfonamide
• EN300-26598881
• Z1197306318
• 1825991-33-0
• N-[1-(2-Methylphenyl)-1H-pyrazol-5-yl]-2-phenylethenesulfonamide

• Inchi： 1S/C18H17N3O2S/c1-15-7-5-6-10-17(15)21-18(11-13-19-21)20-24(22,23)14-12-16-8-3-2-4-9-16/h2-14,20H,1H3
• InChI Key： KLMMVIIOKHXTIG-UHFFFAOYSA-N
• SMILES： C(S(NC1N(C2=CC=CC=C2C)N=CC=1)(=O)=O)=CC1=CC=CC=C1

Computed Properties

• Exact Mass: 339.10414797g/mol
• Monoisotopic Mass: 339.10414797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 72.4Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 536.0±52.0 °C(Predicted)
• pka: 7.73±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N-[1-(2-Methylphenyl)-1H-pyrazol-5-yl]-2-phenylethenesulfonamide

Recent Advances in the Study of N-[1-(2-Methylphenyl)-1H-pyrazol-5-yl]-2-phenylethenesulfonamide (CAS: 1825991-33-0)

N-[1-(2-Methylphenyl)-1H-pyrazol-5-yl]-2-phenylethenesulfonamide (CAS: 1825991-33-0) is a sulfonamide derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have explored its pharmacological properties, synthetic pathways, and mechanistic insights, positioning it as a valuable candidate for further drug development.

The synthesis of N-[1-(2-Methylphenyl)-1H-pyrazol-5-yl]-2-phenylethenesulfonamide involves a multi-step process that includes the formation of the pyrazole core followed by sulfonamide coupling. Researchers have optimized these synthetic routes to improve yield and purity, which are critical for its application in biological studies. The compound's structural elucidation has been confirmed through advanced spectroscopic techniques such as NMR and mass spectrometry, ensuring its chemical integrity and reproducibility in research settings.

In terms of biological activity, recent investigations have highlighted the compound's efficacy as an inhibitor of specific kinases and other signaling proteins. For instance, studies have demonstrated its ability to selectively target and inhibit aberrant signaling pathways implicated in cancer and inflammatory diseases. These findings are supported by in vitro and in vivo experiments, where the compound exhibited significant potency and selectivity, with minimal off-target effects. Such properties make it a promising lead compound for the development of novel therapeutics.

Furthermore, computational modeling and molecular docking studies have provided insights into the binding interactions of N-[1-(2-Methylphenyl)-1H-pyrazol-5-yl]-2-phenylethenesulfonamide with its target proteins. These simulations reveal key structural motifs that contribute to its high affinity and specificity, offering a blueprint for the design of derivatives with enhanced pharmacological profiles. Researchers are now focusing on structure-activity relationship (SAR) studies to further optimize the compound's efficacy and pharmacokinetic properties.

The therapeutic potential of this compound extends beyond oncology and inflammation. Preliminary data suggest its applicability in neurodegenerative diseases and metabolic disorders, where modulation of specific protein targets could offer therapeutic benefits. However, further preclinical and clinical studies are required to validate these findings and assess the compound's safety and efficacy in humans. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation into clinical applications.

In conclusion, N-[1-(2-Methylphenyl)-1H-pyrazol-5-yl]-2-phenylethenesulfonamide (CAS: 1825991-33-0) represents a promising scaffold in medicinal chemistry with diverse therapeutic applications. Its well-characterized synthesis, robust biological activity, and detailed mechanistic understanding underscore its potential as a lead compound. Continued research and development efforts will be crucial in unlocking its full therapeutic potential and addressing unmet medical needs in various disease areas.